Cas no 1217119-77-1 (4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1217119-77-1
• MF: C₂₃H₂₉ClFN₃OS
• MW: 450.012266874313
• CID: 5508482
• Update Time: 2025-06-08

4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide:hydrochloride
• 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C23H28FN3OS.ClH/c1-23(2,3)17-12-10-16(11-13-17)21(28)27(15-7-14-26(4)5)22-25-20-18(24)8-6-9-19(20)29-22;/h6,8-13H,7,14-15H2,1-5H3;1H
• InChI Key： DOYIBIDIADJUEW-UHFFFAOYSA-N
• SMILES： C(N(CCCN(C)C)C1=NC2=C(F)C=CC=C2S1)(=O)C1=CC=C(C(C)(C)C)C=C1.[H]Cl

Additional information on 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride

Introduction to 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1217119-77-1)

4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride, identified by its CAS number 1217119-77-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a 4-fluoro-1,3-benzothiazole moiety and a tert-butyl substituent at the para position of the benzamide group introduces unique electronic and steric properties, making it a promising candidate for further biochemical investigation.

The structural features of 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride contribute to its potential biological activity. The fluoro substituent in the benzothiazole ring is known to enhance metabolic stability and binding affinity, while the dimethylamino group at the propyl chain provides basicity, which can be advantageous in drug design for targeting specific biological receptors. The tert-butyl group on the benzamide nitrogen further modulates the compound’s solubility and lipophilicity, optimizing its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with various biological targets. Studies suggest that the 4-fluoro-1,3-benzothiazole moiety may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing novel therapeutics against chronic inflammatory diseases. Additionally, the benzamide core is a well-documented pharmacophore in drug discovery, with numerous analogs exhibiting anti-cancer, anti-microbial, and anti-viral properties.

In vitro studies have begun to explore the pharmacological potential of 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride. Preliminary results indicate that this compound exhibits moderate binding affinity to certain protein targets, suggesting its utility in modulating cellular signaling pathways. The fluoro substituent’s electronic effects are particularly noteworthy, as they can influence hydrogen bonding interactions and thereby enhance receptor binding. Furthermore, the presence of both basic and lipophilic regions in its structure allows for optimal partitioning into biological membranes, facilitating cellular uptake.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the amide bond and functional group transformations to introduce the desired substituents. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on material of exceptional quality. The hydrochloride salt form enhances stability and solubility, making it more suitable for formulation into pharmaceutical preparations.

Current research trends in medicinal chemistry emphasize the development of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride exemplifies this approach, as it integrates several key structural elements known to improve drug-like properties. The integration of computational screening with high-throughput experimentation has accelerated the identification of promising compounds like this one for further optimization.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural motifs make it a valuable scaffold for designing probes used in biochemical assays and drug discovery campaigns. Researchers are exploring its utility as an intermediate in synthesizing more complex molecules with tailored biological activities. The versatility of its framework also allows for modifications that could enhance its selectivity or reduce off-target effects.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted therapeutics. Compounds like 4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride represent a critical step forward in translating basic scientific discoveries into tangible medical solutions. By leveraging cutting-edge synthetic techniques and biophysical methodologies, scientists are paving the way for next-generation drugs that address unmet medical needs with greater precision and efficacy.

The future directions for research on this compound include detailed mechanistic studies to elucidate its mode of action at a molecular level. Investigating its interactions with key enzymes and receptors will provide insights into its therapeutic potential and help guide further structural modifications. Additionally, exploring its behavior in preclinical models will assess its safety profile and pharmacokinetic properties before moving towards human trials.

In conclusion,4-tert-butyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1217119-77-1) is a structurally intriguing compound with significant promise in pharmaceutical applications. Its unique combination of functional groups positions it as a valuable tool for drug discovery efforts aimed at developing novel therapeutics against various diseases. As research progresses，this compound is poised to make meaningful contributions to both academic inquiry and clinical practice.